{[4-(4-Tert-butylphenyl)-1,3-thiazol-2-yl]methyl}(methyl)amine

• IUPAC Name: 1-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-N-methylmethanamine
• InChI: InChI=1S/C15H20N2S/c1-15(2,3)12-7-5-11(6-8-12)13-10-18-14(17-13)9-16-4/h5-8,10,16H,9H2,1-4H3
• InChI Key: DCHDQMOAKLRKST-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=CSC(=N2)CNC
• Molecular Formula: C15H20N2S
• Molecular Weight: 260.4 g/mol
• CAS No.: 643725-89-7

Description

The compound is an amine derivative with a thiazole ring and a tert-butylphenyl group. Thiazoles are a type of heterocyclic compound that have diverse biological activities.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds such as 4-tert-Butylphenol can be prepared by acid-catalyzed alkylation of phenol with isobutene.

Scientific Research Applications

Antitumor Activity

• Synthesis and Antitumor Activity : Thiazol-2-amine derivatives have been synthesized and their structures determined through crystallography. These compounds show promising antitumor activities. For example, a specific compound demonstrated good antitumor activity against the Hela cell line with an IC50 value of 26 μM, highlighting the potential of these molecules in cancer therapy (叶姣 et al., 2015). Another compound showed potent antitumor effects with low IC50 values against Hela and Bel7402 cell lines, suggesting a strong potential for developing new anticancer drugs (Hu et al., 2010).

Structural and Molecular Analysis

• Molecular and Electronic Structure Investigation : An experimental and theoretical investigation into the molecular and electronic structure of a thiazol-2-amine derivative was conducted, providing insights into the compound's stability and potential reactivity, which could inform further pharmacological or material science research (N. Özdemir et al., 2009).

Catalytic Applications

• Ytterbium Complexes as Catalysts : Divalent ytterbium complexes with thiazol-2-amine derivatives have been identified as effective catalysts for styrene hydrophosphination and hydroamination, demonstrating the utility of these compounds in synthetic chemistry (I. Basalov et al., 2014).

Optical and Material Science Applications

• Aggregation-Induced Emission Enhancement : Certain thiazol-2-amine derivatives have shown aggregation-induced emission enhancement (AIEE), indicating their potential use in material science, particularly in the development of optical materials and sensors (Yan Qian et al., 2007).

Antimicrobial Properties

• Synthesis and Antimicrobial Evaluation : The synthesis of thiazol-4-amine derivatives and their evaluation against various human cancer cell lines and microbial agents have been conducted, indicating the broad spectrum of biological activities of these compounds (T. Yakantham et al., 2019).